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Introduction

(2S,3R)-LP99 is a potent and selective chemical probe for the bromodomains of BRD7 and
BRD9, components of the human SWI/SNF chromatin-remodeling complexes.[1][2] As a first-
in-class inhibitor, LP99 serves as a valuable tool for elucidating the biological functions of these
bromodomains in cellular processes, including gene regulation and inflammation.[1] These
application notes provide detailed protocols for the use of (2S,3R)-LP99 in cell-based assays to
investigate its anti-inflammatory effects and cytotoxic profile.

Mechanism of Action

(2S,3R)-LP99 selectively binds to the acetyl-lysine binding pockets of BRD7 and BRD9
bromodomains. This competitive inhibition prevents the recruitment of the SWI/SNF complex to
acetylated histones, thereby modulating the transcription of target genes.[1] Notably, BRD7 has
been shown to play an anti-inflammatory role by inhibiting the activation of the NF-kB signaling
pathway.[3][4][5][6] By inhibiting BRD7/9, LP99 can disrupt the binding of these proteins to
chromatin, leading to a downstream reduction in the secretion of pro-inflammatory cytokines,
such as Interleukin-6 (IL-6), in response to inflammatory stimuli like lipopolysaccharide (LPS).

[1]
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The following table summarizes the quantitative data for (2S,3R)-LP99 in key cell-based

assays.
Parameter Cell Line Assay Value Reference
o o Isothermal
Binding Affinity o 99 nM (for
- Titration [5]
(Kd) _ BRD9)
Calorimetry (ITC)
~990 nM
(estimated 10- 7]
fold lower for
BRD7)
NanoBRET Low micromolar
Cellular Potency HEK293 [1]
Assay IC50
o WST-1 Assay Non-toxic at < 33
Cytotoxicity U20S [51[7]
(24h & 72h) pM
Anti-
) THP-1 (LPS- Dose-dependent
inflammatory ] IL-6 ELISA o [1]
o stimulated) inhibition
Activity

Mandatory Visualizations
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Experimental Workflow for Assessing LP99 Activity
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BRD7/9-Mediated Inhibition of NF-kB Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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